Cas no 42783-58-4 (5-(Benzyloxy)pyrimidin-2-amine)

• Product Name: 5-(Benzyloxy)pyrimidin-2-amine
• CAS No: 42783-58-4
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 1039419
• PubChem ID: 20748397
• Update Time: 2025-06-11

5-(Benzyloxy)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(Benzyloxy)pyrimidin-2-amine
• 5-phenylmethoxypyrimidin-2-amine
• 2-AMINO-5-(BENZYLOXY)PYRIMIDINE
• 2-Amino-5-benzyloxy-pyrimidin
• 2-amino-5-benzyloxypyrimidine
• 5-benzyloxy-2-aminopyrimidine
• 5-benzyloxy-2-amino-pyrimidine
• 5-BENZYLOXY-PYRIMIDIN-2-YLAMINE
• AB60174
• ANW-70864
• CTK8C3956
• SureCN504815
• DA-38466
• SCHEMBL504815
• CS-0138988
• DTXSID00609597
• BRIAQLVXVQRDLK-UHFFFAOYSA-N
• 42783-58-4
• G82873

• MDL： MFCD10697653
• Inchi： 1S/C11H11N3O/c12-11-13-6-10(7-14-11)15-8-9-4-2-1-3-5-9/h1-7H,8H2,(H2,12,13,14)
• InChI Key： BRIAQLVXVQRDLK-UHFFFAOYSA-N
• SMILES： O(C1=CN=C(N)N=C1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 201.090211983g/mol
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61Ų

Additional information on 5-(Benzyloxy)pyrimidin-2-amine

Comprehensive Overview of 5-(Benzyloxy)pyrimidin-2-amine (CAS No. 42783-58-4): Properties, Applications, and Industry Trends

5-(Benzyloxy)pyrimidin-2-amine (CAS No. 42783-58-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative, characterized by its benzyloxy and amine functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, C₁₁H₁₁N₃O, offers unique reactivity patterns, making it valuable for drug discovery and material science applications.

Recent trends in AI-driven drug design and green chemistry have amplified interest in compounds like 5-(Benzyloxy)pyrimidin-2-amine. Researchers frequently search for "pyrimidine derivatives in cancer therapy" or "sustainable synthesis of heterocyclic compounds," reflecting the compound's relevance in cutting-edge science. The benzyl-protected amine moiety in this molecule enables selective modifications, a feature highly sought after in medicinal chemistry for targeted therapies.

The physicochemical properties of CAS 42783-58-4 include a molecular weight of 201.23 g/mol and moderate solubility in polar organic solvents. These traits facilitate its use in high-throughput screening and combinatorial chemistry. Industry reports highlight growing demand for such building blocks in developing kinase inhibitors and antiviral agents, particularly in response to global health challenges.

From a synthetic perspective, 5-(Benzyloxy)pyrimidin-2-amine demonstrates excellent stability under standard laboratory conditions, addressing common queries about "storage of amine-containing compounds." Its crystalline form allows for precise characterization via X-ray diffraction and NMR spectroscopy, techniques frequently discussed in analytical chemistry forums.

Environmental considerations have propelled studies on biodegradable intermediates, positioning this compound as a subject of "eco-friendly pharmaceutical synthesis" research. The benzyl ether group offers reversible protection strategies, aligning with principles of atom economy—a trending topic in process chemistry optimization.

In material science applications, the π-conjugated system of 5-(Benzyloxy)pyrimidin-2-amine contributes to its potential in organic electronics. This connects to popular searches about "small molecules for OLED development" and "non-toxic semiconductor materials." The compound's thermal stability (decomposition point >200°C) makes it suitable for high-temperature processes in device fabrication.

Quality control protocols for CAS 42783-58-4 typically involve HPLC purity analysis and residual solvent testing, addressing industry concerns about "GMP-compliant intermediates." Regulatory databases show increasing documentation of this compound in patent applications, particularly for central nervous system (CNS) drugs and metabolic disorder treatments.

Emerging applications in bioconjugation chemistry leverage the primary amine functionality of 5-(Benzyloxy)pyrimidin-2-amine, relevant to searches about "linker molecules for antibody-drug conjugates." Its compatibility with click chemistry reactions meets the pharmaceutical industry's need for modular synthesis platforms.

Market analyses indicate steady growth in the fine chemicals sector for compounds like 42783-58-4, driven by demand for personalized medicine and orphan drug development. The compound's scalable synthesis routes—frequently optimized using flow chemistry techniques—respond to commercial needs for cost-effective production.

Academic studies increasingly investigate the structure-activity relationships of pyrimidine-2-amine derivatives, with particular focus on their hydrogen bonding capacity. This aligns with computational chemistry inquiries about "molecular docking simulations" and "fragment-based drug design," demonstrating the compound's multidisciplinary significance.